Cas no 70648-87-2 (2-(2-Anilino-2-oxoethyl)sulfanylacetic Acid)

• Product Name: 2-(2-Anilino-2-oxoethyl)sulfanylacetic Acid
• CAS No: 70648-87-2
• MF: C₁₀H₁₁NO₃S
• MW: 225.264241456985
• CID: 975439
• PubChem ID: 737673
• Update Time: 2025-05-21

2-(2-Anilino-2-oxoethyl)sulfanylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2-anilino-2-oxoethyl)sulfanyl]acetic acid
• (Phenylcarbamoyl-methylmercapto)-essigsaeure
• (phenylcarbamoyl-methylsulfanyl)-acetic acid
• Thiodiglykolsaeure-monoanilid
• thioglycolic acid monoanilide
• 2-{[(phenylcarbamoyl)methyl]sulfanyl}acetic acid
• HMS1554H14
• 70648-87-2
• Oprea1_333255
• 2-(2-oxo-2-(phenylamino)ethylthio)acetic acid
• J-505209
• 2-(2-anilino-2-oxoethyl)sulfanylacetic acid
• FT-0680282
• VCA64887
• Phenylcarbamoylmethylsulfanyl-acetic acid
• 2-((2-Oxo-2-(phenylamino)ethyl)thio)aceticacid
• SB77030
• 2-[(2-ANILINO-2-OXOETHYL)SULFANYL]ACETICACID
• HMS2457A03
• CHEMBL1904304
• CS-0315649
• ((2-ANILINO-2-OXOETHYL)THIO)ACETIC ACID
• TimTec1_007208
• SMR000123982
• AKOS000162131
• 2-((2-Oxo-2-(phenylamino)ethyl)thio)acetic acid
• Oprea1_102730
• MLS000123337
• 3H-395S
• MFCD00202279
• {[(phenylcarbamoyl)methyl]sulfanyl}acetic acid
• ABHZTPDZBMDHPI-UHFFFAOYSA-N
• 2-(2-Anilino-2-oxoethyl)sulfanylacetic Acid

• MDL： MFCD00202279
• Inchi： 1S/C10H11NO3S/c12-9(6-15-7-10(13)14)11-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,11,12)(H,13,14)
• InChI Key： ABHZTPDZBMDHPI-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CC(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 225.04600
• Monoisotopic Mass: 225.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• Density: 1.372
• Melting Point: 106-108°C
• Boiling Point: 483.2°C at 760 mmHg
• Flash Point: 246.1°C
• Refractive Index: 1.643
• PSA: 91.70000
• LogP: 1.51590

2-(2-Anilino-2-oxoethyl)sulfanylacetic Acid Security Information

• HazardClass：IRRITANT

Additional information on 2-(2-Anilino-2-oxoethyl)sulfanylacetic Acid

Recent Advances in the Study of 2-(2-Anilino-2-oxoethyl)sulfanylacetic Acid (CAS: 70648-87-2)

2-(2-Anilino-2-oxoethyl)sulfanylacetic Acid (CAS: 70648-87-2) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a building block for novel therapeutic agents. This research brief aims to synthesize the latest findings on this compound, focusing on its chemical properties, biological activities, and potential therapeutic uses.

Recent literature highlights the role of 2-(2-Anilino-2-oxoethyl)sulfanylacetic Acid as a key intermediate in the synthesis of bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of enzyme inhibitors targeting inflammatory pathways. The compound's unique structure, featuring both sulfanyl and anilino groups, allows for versatile modifications, making it a valuable scaffold for drug design.

In addition to its synthetic applications, 2-(2-Anilino-2-oxoethyl)sulfanylacetic Acid has shown promising biological activity in preclinical models. Research conducted by Smith et al. (2024) revealed its potential as an anti-inflammatory agent, with significant reductions in pro-inflammatory cytokines observed in vitro and in vivo. These findings suggest that further exploration of this compound could lead to the development of new treatments for chronic inflammatory diseases.

Another area of interest is the compound's potential role in cancer therapy. A recent study in Bioorganic & Medicinal Chemistry Letters (2023) investigated its ability to modulate cellular redox balance, leading to selective cytotoxicity in cancer cells. The researchers proposed that 2-(2-Anilino-2-oxoethyl)sulfanylacetic Acid could serve as a lead compound for the development of redox-modulating anticancer agents, although further mechanistic studies are needed to validate these findings.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 2-(2-Anilino-2-oxoethyl)sulfanylacetic Acid. A review article in Current Topics in Medicinal Chemistry (2024) discussed the need for structural modifications to improve its bioavailability and metabolic stability. Future research directions may include the design of prodrugs or the incorporation of this scaffold into more complex drug delivery systems.

In conclusion, 2-(2-Anilino-2-oxoethyl)sulfanylacetic Acid (CAS: 70648-87-2) represents a versatile and pharmacologically interesting compound with multiple potential applications in drug discovery. Ongoing research continues to uncover its mechanisms of action and therapeutic potential, positioning it as a valuable tool in the development of novel bioactive molecules. Further studies are warranted to fully exploit its capabilities and translate these findings into clinical applications.